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Compound of Interest

Compound Name: MR44397

Cat. No.: B15583850

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of orthogonal biophysical and cellular assays

used to validate the binding of the small molecule MR44397 to WD40 repeat-containing protein

5 (WDR5). WDR5 is a critical scaffold protein involved in the assembly of multiple protein

complexes, including the MLL/SET histone methyltransferases and the MYC transcription

factor complex, making it an attractive therapeutic target in oncology.[1][2] The data presented

here, supported by detailed experimental protocols, will aid researchers in selecting the

appropriate assays to confirm target engagement and characterize the binding of their own

WDR5-targeting compounds.

Data Presentation: Quantitative Comparison of
MR44397 Binding to WDR5
The following table summarizes the quantitative data obtained from various orthogonal assays,

demonstrating the binding affinity and cellular engagement of MR44397 with WDR5. For

comparison, data for OICR-9429, a well-characterized WDR5 inhibitor, is also included where

available.
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Assay Type Parameter MR44397 OICR-9429 Reference

Biophysical

Assays

Surface Plasmon

Resonance

(SPR)

K D 69 nM
24 nM, 51 nM,

93 ± 28 nM
[3][4],[5][6][7][8]

Bio-Layer

Interferometry

(BLI)

-
Binding

Confirmed
- [4]

Differential

Scanning

Fluorimetry

(DSF)

ΔT m

Concentration-

dependent

stabilization

- [3][4]

Fluorescence

Polarization (FP)

K disp (FITC-H3

(1-15))
1 µM - [3][4]

K disp (FITC-

WIN peptide)
4 µM 64 ± 4 nM [3][4],[5]

Cellular Assays

Cellular Thermal

Shift Assay

(CETSA)

Stabilization
Confirmed at 50

µM

Confirmed at 20

µM
[9]

NanoBRET

(Tracer

Competition)

Competition Dose-dependent Dose-dependent [9]

NanoBRET (PPI

with Histone H3)
Disruption

No decrease in

NanoBRET ratio

Decrease in

NanoBRET ratio
[9]

Experimental Workflows and Signaling Pathways
To visually represent the experimental and biological context of MR44397-WDR5 binding, the

following diagrams have been generated using Graphviz.
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Biophysical Assays

Cellular Assays

Surface Plasmon Resonance (SPR)
(Kinetics & Affinity)

Bio-Layer Interferometry (BLI)
(Kinetics & Affinity)

Differential Scanning Fluorimetry (DSF)
(Thermal Stabilization)

Fluorescence Polarization (FP)
(Peptide Displacement)

Cellular Thermal Shift Assay (CETSA)
(Target Engagement)

NanoBRET
(Target Engagement & PPI Disruption)

Primary Screen
(e.g., HTS) Hit Confirmation & Validation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15583850/docs#orthogonal-assays-confirming-
mr44397-binding-to-wdr5-a-comparative-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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